Cas no 1794987-89-5 ([(4-ethoxyphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate)

• Product Name: [(4-ethoxyphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate
• CAS No: 1794987-89-5
• MF: C₁₈H₁₈FNO₄
• MW: 331.338228702545
• CID: 5324172
• Update Time: 2025-10-20

[(4-ethoxyphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(4-ethoxyanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate
• 2-[(4-ethoxyphenyl)amino]-2-oxoethyl (3-fluorophenyl)acetate
• STL194694
• 2-((4-ethoxyphenyl)amino)-2-oxoethyl 2-(3-fluorophenyl)acetate
• [(4-ethoxyphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

• Inchi： 1S/C18H18FNO4/c1-2-23-16-8-6-15(7-9-16)20-17(21)12-24-18(22)11-13-4-3-5-14(19)10-13/h3-10H,2,11-12H2,1H3,(H,20,21)
• InChI Key： XDKGTIVWCPCUEX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(=O)OCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 410
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on [(4-ethoxyphenyl)carbamoyl]methyl 2-(3-fluorophenyl)acetate

Introduction to [(4-ethoxyphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate and Its Significance in Modern Chemical Biology

Compound with the CAS number 1794987-89-5 and the product name [(4-ethoxyphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, featuring a 4-ethoxyphenyl moiety linked to a carbamoyl)methyl group and an ester moiety attached to a 2-(3-fluorophenyl)acetate backbone, suggests a rich chemical space for interaction with biological targets.

The significance of this compound lies in its potential as a lead molecule for the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups in its structure, such as the 4-ethoxyphenyl group and the fluorophenyl group, allows for fine-tuning of its pharmacokinetic properties. These features are particularly important in the design of molecules that require precise interactions with biological receptors, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity. The incorporation of a 3-fluorophenyl group in the molecular structure of this compound aligns it with the growing trend of utilizing fluorine atoms to modulate drug efficacy and selectivity. This has been demonstrated in various studies where fluorinated compounds have shown superior pharmacological profiles compared to their non-fluorinated counterparts.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that enable the construction of complex molecular frameworks with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have played a crucial role in forming the carbon-carbon bonds necessary for constructing the desired structure. These methods not only enhance yield but also improve the overall purity of the final product, which is essential for subsequent biological evaluations.

Beyond its structural complexity, the compound's potential biological activity has been explored through computational modeling and experimental screening. Initial studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, its structural motif resembles known bioactive scaffolds that interact with targets involved in inflammation and cancer pathways. This has prompted further investigation into its potential therapeutic applications.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have provided insights into how this compound might interact with biological targets at an atomic level. These studies have helped refine the design of analogs with improved properties, guiding experimental efforts towards more effective drug candidates.

In conclusion, [(4-ethoxyphenyl)carbamoyl)methyl 2-(3-fluorophenyl)acetate (CAS no. 1794987-89-5) stands as a testament to the ingenuity of modern chemical biology. Its unique structural features and promising pharmacological properties make it a valuable asset in the pursuit of novel therapeutics. As research continues to uncover new applications for fluorinated compounds, this molecule exemplifies how structural innovation can drive advancements in drug discovery and development.